Cas no 8014-71-9 (5-Fluoro-2-methylphenylacetonitrile)
8014-71-9 structure
Product Name:5-Fluoro-2-methylphenylacetonitrile
CAS No:8014-71-9
MF:C9H8FN
MW:149.164925575256
CID:721483
Update Time:2023-08-02
5-Fluoro-2-methylphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Oils, Melissaofficinalis
- BALM OIL
- Perilla leaf Oil
- Balm (Melissa officinalis L.)
- Balm leaves oil (Melissa officinalis L.)
- Balm Mint
- Balm mint oil
- Balm, oil, (Melissa officinalis L.)
- FEMA No. 2111
- FEMA No. 2113
- Lemon balm
- Lemon balm oil
- Melissa officinalis oil
- Oil of balm
- Oil of melissa
- Sweet Balm
- Melissa oil
- Oil of lemon balm
- 5-Fluoro-2-methylphenylacetonitrile
- 2-(5-fluoro-2-methylphenyl)acetonitrile
- 5-fluoro-2-methylbenzyl cyanide
- (5-fluoro-2-methylphenyl)acetonitrile
- PubChem4176
- 5-fluoro-2-methylbenzylcyanide
- 5-fluoro-2-methylbenzeneacetonitrile
- SBB086640
- AM83183
- AS01375
- 2-(5-fluoro-2-methylphenyl)ethanenitrile
- SY033875
- AB0030462
- X2660
- A21984
- (2S,4S)-BOC-4-PHENYL-PYRROLIDI
- Melissa True Oil
-
- Inchi: 1S/C9H8FN/c1-7-2-3-9(10)6-8(7)4-5-11/h2-3,6H,4H2,1H3
- InChI Key: COYCHCYSJJZVQR-UHFFFAOYSA-N
- SMILES: FC1C=CC(C)=C(C=1)CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- XLogP3: 2
- Topological Polar Surface Area: 23.8
Experimental Properties
- Density: 0.9 g/mL at 25 °C(lit.)
- Flash Point: 80℃
- Refractive Index: n20/D1.483
- FEMA: 2113 | BALM OIL (MELISSA OFFICINALIS L.)
5-Fluoro-2-methylphenylacetonitrile Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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